(5-bromo-2-methoxybenzyl)(3-chloro-4-fluorophenyl)amine

• IUPAC Name: N-[(5-bromo-2-methoxyphenyl)methyl]-3-chloro-4-fluoroaniline
• InChI: InChI=1S/C14H12BrClFNO/c1-19-14-5-2-10(15)6-9(14)8-18-11-3-4-13(17)12(16)7-11/h2-7,18H,8H2,1H3
• InChI Key: IPMWWFWWAZNLSX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)CNC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C14H12BrClFNO
• Molecular Weight: 344.60 g/mol

Description

The (5-bromo-2-methoxybenzyl)(3-chloro-4-fluorophenyl)amine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a derivative of benzylamine and has been found to have a wide range of applications in various fields of research.

Mechanism of Action

The (5-bromo-2-methoxybenzyl)(3-chloro-4-fluorophenyl)amine acts as a potent inhibitor of various enzymes and receptors in the body. This compound has been found to inhibit the activity of the enzyme tyrosine kinase, which is involved in the regulation of cell growth and division. Additionally, this compound has been found to act as an antagonist of the dopamine receptor, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
The this compound has been found to have a wide range of biochemical and physiological effects in the body. This compound has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation in the brain, and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The (5-bromo-2-methoxybenzyl)(3-chloro-4-fluorophenyl)amine has several advantages for use in lab experiments, including its high potency and selectivity for specific enzymes and receptors. However, this compound also has several limitations, including its potential toxicity and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for the study of the (5-bromo-2-methoxybenzyl)(3-chloro-4-fluorophenyl)amine. These include further studies of its potential therapeutic applications, the development of more efficient synthesis methods, and the exploration of its potential use in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to better understand the biochemical and physiological effects of this compound in the body.

Synthesis Methods

The (5-bromo-2-methoxybenzyl)(3-chloro-4-fluorophenyl)amine can be synthesized using a variety of methods, including the Buchwald-Hartwig amination reaction and the Suzuki coupling reaction. The Buchwald-Hartwig amination reaction involves the reaction of an aryl halide with an amine in the presence of a palladium catalyst. The Suzuki coupling reaction involves the reaction of an aryl boronic acid with an aryl halide in the presence of a palladium catalyst.

Scientific Research Applications

The (5-bromo-2-methoxybenzyl)(3-chloro-4-fluorophenyl)amine has been studied for its potential use in various fields of scientific research, including medicinal chemistry, neuroscience, and pharmacology. This compound has been found to have potential as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.